2-Butene, 1-chloro-2,3-dimethyl-

• CAS No.: 37866-06-1
• Molecular Formula: C6H11Cl
• Molecular Weight: 118.60 g/mol
• IUPAC Name: 1-chloro-2,3-dimethylbut-2-ene
• InChI: InChI=1S/C6H11Cl/c1-5(2)6(3)4-7/h4H2,1-3H3
• InChI Key: DPUWHUZIEIQTQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C)CCl)C

Description

2-Butene, 1-chloro-2,3-dimethyl- (IUPAC name: 1-chloro-2,3-dimethyl-2-butene) is a chlorinated alkene with a molecular formula of C₆H₁₁Cl. Its structure features a double bond between carbons 2 and 3, a chlorine substituent at carbon 1, and methyl groups at carbons 2 and 3 (Cl-CH₂-C(CH₃)=CH(CH₃)). This compound belongs to the class of halogenated alkenes, where the presence of chlorine and branched alkyl groups influences its reactivity, stability, and physical properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomers and Positional Analogues

• 1-Chloro-3-methyl-2-butene (C₅H₉Cl): This positional isomer has a chlorine atom at carbon 1 and a methyl group at carbon 3. The altered substituent positions affect its polarity and boiling point compared to 1-chloro-2,3-dimethyl-2-butene.
• 2-Butene, 2,3-dimethyl- (C₆H₁₀): The non-chlorinated analogue exhibits a liquid-phase enthalpy of formation (ΔHf) of -24.6 ± 0.35 kJ/mol, indicating high stability due to hyperconjugation and alkyl group branching. The addition of a chlorine atom in the target compound would likely reduce stability due to electron-withdrawing effects .

Chlorinated Alkanes

• 1-Chloro-2,3-dimethylbutane (C₆H₁₃Cl; CAS 600-06-6): This chlorinated alkane shares the same substituent positions but lacks the double bond. Key properties include a boiling point of 117.7°C , density of 0.863 g/cm³ , and vapor pressure of 20.6 mmHg at 25°C . The absence of a double bond results in lower reactivity compared to the target alkene .

Non-Chlorinated Alkenes

• 2-Hexene isomers : Data for hexenes (e.g., ΔHf values ranging from -17.5 to -19.89 kJ/mol) highlight the stabilizing effect of alkyl branching and trans-configurations. For example, (E)-2-hexene has a ΔHf of -19.89 ± 0.2 kJ/mol , while (Z)-2-hexene is less stable (-19.15 ± 4.9 kJ/mol ) . These trends suggest that the trans-configuration and branching in 1-chloro-2,3-dimethyl-2-butene may enhance its stability relative to less-substituted alkenes.

Data Tables

Table 1: Physical and Thermodynamic Properties of Related Compounds

Compound	Molecular Formula	Boiling Point (°C)	Density (g/cm³)	ΔHf (Liquid, kJ/mol)	Reference
2-Butene, 2,3-dimethyl-	C₆H₁₀	N/A	N/A	-24.6 ± 0.35
1-Chloro-2,3-dimethylbutane	C₆H₁₃Cl	117.7	0.863	N/A
(E)-2-Hexene	C₆H₁₂	68.0	0.673	-19.89 ± 0.2

Table 2: Structural Comparison

Feature	1-Chloro-2,3-dimethyl-2-butene	1-Chloro-2,3-dimethylbutane	2,3-Dimethyl-2-butene
Double Bond Presence	Yes	No	Yes
Chlorine Substituent	Carbon 1	Carbon 1	None
Key Stability Factors	Hyperconjugation, branching	Van der Waals interactions	Hyperconjugation

Research Findings and Discussion

• Stability: The non-chlorinated 2,3-dimethyl-2-butene demonstrates high stability due to hyperconjugation and branching . Introducing chlorine at carbon 1 would likely reduce stability by introducing electron-withdrawing effects, increasing susceptibility to electrophilic attacks.
• Boiling Point : Chlorinated alkanes like 1-chloro-2,3-dimethylbutane exhibit higher boiling points than alkenes due to stronger dipole-dipole interactions. The target alkene’s boiling point is expected to be lower than 117.7°C (Table 1) due to reduced molecular weight and weaker intermolecular forces .
• Reactivity : The double bond in the target compound makes it more reactive than its alkane counterpart, particularly in addition reactions. For example, it may undergo hydrohalogenation or polymerization more readily .

Notes and Limitations

Data Gaps : Direct experimental data for 1-chloro-2,3-dimethyl-2-butene are absent in the provided evidence. Comparisons rely on analogous compounds.

Assumptions : Stability and reactivity inferences are based on general organic chemistry principles rather than specific measurements.

Further Research : Experimental studies on the synthesis, spectroscopy, and thermodynamics of this compound are needed to validate theoretical predictions.